Cas no 1353870-09-3 (7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1353870-09-3
• MF: C₁₀H₅FO₄
• MW: 208.142706632614
• CID: 4696056
• Update Time: 2025-11-01

7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid
• 7-fluoro-2-oxo-2H-chromene-3-carboxylicacid

• Inchi： 1S/C10H5FO4/c11-6-2-1-5-3-7(9(12)13)10(14)15-8(5)4-6/h1-4H,(H,12,13)
• InChI Key： SQXKJLLEPSNOPL-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(=O)O)C(=O)OC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 376.6±42.0 °C at 760 mmHg
• Flash Point: 181.6±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid

Professional Introduction to 7-Fluoro-2-oxo-2H-chromene-3-carboxylic Acid (CAS No. 1353870-09-3)

7-Fluoro-2-oxo-2H-chromene-3-carboxylic acid, identified by its CAS number 1353870-09-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the chromene family, which is renowned for its diverse biological activities and pharmaceutical applications. The presence of a fluoro substituent at the 7-position and a carboxylic acid group at the 3-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The chromene scaffold, characterized by a benzopyranone core, has been extensively studied for its potential in drug discovery. Compounds derived from chromene exhibit a wide range of biological effects, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. Among these derivatives, 7-fluoro-substituted chromenes have garnered particular attention due to the enhanced metabolic stability and improved bioavailability conferred by the fluorine atom.

The carboxylic acid functionality in 7-fluoro-2-oxo-2H-chromene-3-carboxylic acid provides multiple opportunities for further chemical modification. This moiety can be readily transformed into esters, amides, or other derivatives, facilitating the synthesis of more complex molecules with tailored pharmacological profiles. Such modifications are crucial in optimizing drug candidates for efficacy and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The fluorine atom's ability to influence electronic properties, lipophilicity, and metabolic stability makes it an indispensable tool for medicinal chemists. In particular, 7-fluoro-chromenes have been investigated for their potential as kinase inhibitors, which are key targets in oncology research. Studies have demonstrated that fluorine substitution can enhance binding affinity and reduce off-target effects, leading to more potent and selective therapeutic agents.

In the realm of oncology, chromene derivatives have shown promise as inhibitors of various kinases involved in cancer progression. For instance, research has indicated that certain fluoro-chromenes exhibit inhibitory activity against tyrosine kinases, which play a critical role in cell signaling pathways associated with tumor growth and metastasis. The structural flexibility of 7-fluoro-2-oxo-2H-chromene-3-carboxylic acid allows for the design of molecules that can interact with specific pockets on these kinases, thereby disrupting aberrant signaling networks.

Beyond oncology, this compound has also been explored for its potential in treating inflammatory and neurodegenerative diseases. The anti-inflammatory properties of chromene derivatives are attributed to their ability to modulate cytokine production and inhibit inflammatory enzymes such as COX and LOX. Additionally, some studies suggest that fluoro-substituted chromenes may cross the blood-brain barrier more efficiently than their non-fluorinated counterparts, opening up possibilities for treating central nervous system disorders.

The synthesis of 7-fluoro-2-oxo-2H-chromene-3-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions followed by functional group transformations such as oxidation and fluorination. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications.

The growing interest in fluorinated compounds has spurred the development of novel synthetic methodologies tailored to introducing fluorine atoms at specific positions within heterocyclic structures. Techniques such as nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling), and electrochemical fluorination have been employed to incorporate fluorine atoms efficiently into chromene derivatives like 7-fluoro-2-oxo-2H-chromene-3-carboxylic acid.

In conclusion, 7-fluoro-2-o-2H-chro-3-carb (CAS No. 135387009-3) represents a promising pharmacological entity with significant potential in drug development. Its unique structural features and versatile reactivity make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluoro-chromenes, this compound is poised to play an increasingly important role in modern medicine.